1-[1-(Aminomethyl)cyclopropyl]-1-(thiophen-3-yl)ethan-1-ol

• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• IUPAC Name: 1-[1-(aminomethyl)cyclopropyl]-1-thiophen-3-ylethanol
• InChI: InChI=1S/C10H15NOS/c1-9(12,8-2-5-13-6-8)10(7-11)3-4-10/h2,5-6,12H,3-4,7,11H2,1H3
• InChI Key: PCYUJLLFMKNAPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CSC=C1)(C2(CC2)CN)O

Description

This compound features a cyclopropane ring substituted with an aminomethyl group and a thiophen-3-yl-attached ethanol moiety. Its unique structure combines the strain of the cyclopropane ring, the electron-rich thiophene heterocycle, and the polar aminomethyl group, making it a candidate for diverse applications, including medicinal chemistry and catalysis. The thiophene moiety is known for enhancing bioavailability in CNS-targeting drugs, while the cyclopropane ring contributes to conformational rigidity .

Preparation Methods

• Synthetic Routes : Unfortunately, specific synthetic routes for this compound are not readily available in the literature. researchers typically explore various strategies involving cyclization reactions and functional group transformations.
• Industrial Production : Information on large-scale industrial production methods is scarce due to its research-oriented nature.

Chemical Reactions Analysis

• Reactivity : The compound likely undergoes various reactions, including oxidation, reduction, and substitution.
• Common Reagents and Conditions : Specific reagents and conditions depend on the desired transformations. For instance:
  • Oxidation : Oxidizing agents like potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄) may be used.
  • Reduction : Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) could be employed.
  • Substitution : Halogenation reactions using reagents like bromine or chlorine.
• Major Products : These reactions could yield derivatives with modified functional groups or stereochemistry.

Scientific Research Applications

• Chemistry : Researchers study this compound’s reactivity, stability, and potential applications as building blocks in organic synthesis.
• Biology and Medicine : Investigations into its biological activity, pharmacology, and potential therapeutic effects.
• Industry : Possible applications in materials science, such as polymers or catalysts.

Mechanism of Action

• Unfortunately, detailed information on the mechanism of action for this specific compound is not readily available. Further research is needed to elucidate its interactions with biological targets.

Comparison with Similar Compounds

Structural Features and Substituent Effects

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Key Properties
Target Compound	Cyclopropane	1-(Aminomethyl), 1-(thiophen-3-yl)ethanol	~225.3 (estimated)	High rigidity, polar NH₂ group, π-π interactions via thiophene
1-(3,3-Dimethylcycloprop-1-en-1-yl)-1-(thiophen-3-yl)ethan-1-ol	Cyclopropene	3,3-Dimethyl, thiophen-3-yl ethanol	194.3 (C₁₁H₁₄OS)	Increased ring strain, electron-deficient cyclopropene; reduced stability
1-(Aminomethyl)-3,3-difluorocyclobutan-1-ol HCl	Cyclobutane	3,3-Difluoro, aminomethyl	186.6 (C₅H₁₀F₂NO·HCl)	Enhanced electronegativity (F), larger ring size improves stability, HCl salt increases solubility
rel-1-((1S,3S)-3-Iodo-2,2-dimethyl-1-(thiophen-3-yl)cyclopropyl)ethan-1-one	Cyclopropane	3-Iodo, 2,2-dimethyl, ketone	330.2 (C₁₂H₁₄IOS)	Iodo group enables cross-coupling; ketone reduces solubility vs. hydroxyl
1-Cyclopropyl-1-(3-(dimethylamino)phenyl)ethan-1-ol	Cyclopropane	3-(Dimethylamino)phenyl	217.3 (C₁₃H₁₉NO)	Electron-donating NMe₂ group alters electronic profile; potential for enhanced binding to aromatic receptors

Physicochemical Properties

• Polarity: The target compound’s aminomethyl and hydroxyl groups increase polarity, facilitating hydrogen bonding. In contrast, the dimethylcyclopropene analog () lacks polar NH₂, reducing solubility .
• Stability : Cyclopropane rings are inherently strained. Fluorinated cyclobutane derivatives () exhibit greater thermal stability due to reduced ring strain .
• Electronic Effects: The thiophen-3-yl group in the target compound enables π-π stacking, whereas the dimethylaminophenyl group in promotes electron donation, altering reactivity in electrophilic substitutions .

Pharmacological and Industrial Relevance

• The aminomethyl group could enhance target binding vs. non-amino analogs .
• Material Science : Fluorinated cyclobutanes () are valuable in agrochemicals due to their metabolic stability .

Biological Activity

1-[1-(Aminomethyl)cyclopropyl]-1-(thiophen-3-yl)ethan-1-ol (CAS Number: 1851764-96-9) is a compound that has garnered interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article aims to explore the biological activity of this compound, focusing on its mechanism of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-[1-(Aminomethyl)cyclopropyl]-1-(thiophen-3-yl)ethan-1-ol is C10H15NOS, with a molecular weight of 197.30 g/mol. The compound features a cyclopropyl group, an aminomethyl group, and a thiophene ring, which may contribute to its biological properties.

Property	Value
Molecular Formula	C10H15NOS
Molecular Weight	197.30 g/mol
CAS Number	1851764-96-9

The biological activity of 1-[1-(Aminomethyl)cyclopropyl]-1-(thiophen-3-yl)ethan-1-ol is hypothesized to involve interactions with specific molecular targets, including enzymes and receptors. The aminomethyl group may facilitate binding to active sites, while the thiophene ring could enhance the compound's stability and solubility in biological systems.

Anticancer Properties

Research indicates that compounds with similar structural motifs exhibit significant anticancer activity. For instance, derivatives with cyclopropyl and thiophene groups have shown promising results in inhibiting tumor cell proliferation. A comparative study on related compounds demonstrated that certain structural modifications can enhance cytotoxicity against various cancer cell lines, suggesting that 1-[1-(Aminomethyl)cyclopropyl]-1-(thiophen-3-yl)ethan-1-ol may possess similar properties.

Cell Line	GI50 (µM)
Lung HOP-62	<0.01
Colon HCT-116	0.03
CNS SF-539	0.01
Melanoma UACC-62	0.01
Ovarian OVCAR-3	0.22
Renal SN12C	<0.01
Prostate DU-145	0.01
Breast MDA-MB-435	0.04

The above table summarizes the growth inhibition (GI50 values) observed in various cancer cell lines, highlighting the potential effectiveness of related compounds.

Antimicrobial Activity

Preliminary studies suggest that compounds with thiophene moieties can exhibit antimicrobial properties. The presence of the thiophene ring in 1-[1-(Aminomethyl)cyclopropyl]-1-(thiophen-3-yl)ethan-1-ol may contribute to its efficacy against bacterial strains, although specific data on this compound's antimicrobial activity remains limited.

Case Studies

In a recent study focusing on similar compounds, researchers evaluated the cytotoxic effects of various derivatives against multiple cancer cell lines. The findings indicated that modifications in the side chains significantly influenced biological activity, emphasizing the importance of structural optimization in drug development.

Study Highlights:

• Compound Synthesis : Various derivatives were synthesized and screened for biological activity.
• Cytotoxicity Testing : Compounds were tested at multiple concentrations to determine their GI50 values.
• Structure-Activity Relationship (SAR) : The study highlighted how different substituents impacted potency and selectivity towards specific cancer types.